4-(dimethylsulfamoyl)-N-(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(dimethylsulfamoyl)-N-(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C20H19N3O3S2 and its molecular weight is 413.51. The purity is usually 95%.
BenchChem offers high-quality 4-(dimethylsulfamoyl)-N-(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(dimethylsulfamoyl)-N-(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Amyloid Imaging in Alzheimer's Disease
Benzothiazole derivatives have been studied for their potential in amyloid imaging, particularly in Alzheimer's disease. Radioligands like N-methyl [11C] 2-(4'-methylaminophenyl)-6-hydroxy-benzothiasole (PIB) have been used in PET scans to detect amyloid plaques in the brain, offering insights into the pathophysiological mechanisms and aiding in early detection of the disease (Nordberg, 2007).
Therapeutic Potential of Benzothiazoles
Benzothiazole scaffolds are significant in the development of chemotherapeutic agents. Various derivatives exhibit antimicrobial, analgesic, anti-inflammatory, and antitumor properties. The structural simplicity of benzothiazoles allows for the creation of chemical libraries useful in discovering new entities for market progression (Kamal, Ali Hussaini Syed, & Malik Mohammed, 2015).
Antifungal and Immunomodulating Activities
Benzothiazine azole derivatives have shown significant antifungal and immunomodulating activities, particularly against Candida species. These activities are attributed to the chemical characteristics of the compounds, including ether substitution, which enhances their in vivo efficacy through immunological response improvement (Schiaffella & Vecchiarelli, 2001).
Antimicrobial and Antiviral Agents
Benzothiazole moieties and their derivatives have also been explored for their antimicrobial and antiviral capacities. The presence of the benzothiazole structure contributes to a compound's ability to combat a variety of microorganisms and viruses, making these derivatives promising candidates for the development of new antimicrobial or antiviral drugs (Elamin, Abd Elrazig Salman Abd Elaziz, & Abdallah, 2020).
Overview of Benzothiazole's Pharmacological Importance
Benzothiazoles have been recognized for their broad pharmacological importance, serving as a core structure in various bioactive compounds. These compounds are involved in numerous biological activities, including anticancer, antibacterial, and antiviral effects, underscoring the versatility and potential of the benzothiazole nucleus in drug discovery and development (Keri, Patil, Patil, & Budagumpi, 2015).
properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O3S2/c1-5-13-23-18-14(2)7-6-8-17(18)27-20(23)21-19(24)15-9-11-16(12-10-15)28(25,26)22(3)4/h1,6-12H,13H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLVQCAHJJOSLKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)N2CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(dimethylsulfamoyl)-N-(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.